Organic isocyanides
Organic isocyanides are a class of chemical compounds containing the functional group -N=C=O, where carbon is bonded to both an alkyl or aryl group and an isocyanate group. These reactive intermediates play a crucial role in various synthetic chemistry applications due to their ability to undergo addition reactions with a wide range of nucleophiles.
Isocyanides are often used as precursors in the synthesis of amides, ureas, and other functionalized organic molecules. They can be derived from isocyanates through reduction processes or obtained directly via the Grignard reaction. Due to their reactivity, they require careful handling under protective atmospheres such as nitrogen to prevent unwanted side reactions.
In addition to their synthetic utility, some isocyanides are also used in industries like pharmaceuticals and agrochemicals for the production of bioactive compounds. Their unique properties make them valuable tools in organic synthesis and materials science research.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1-ISOCYANO-2-METHOXYETHANE | 43219-50-7 | C4H7NO |
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1-isocyano-3-(propan-2-yloxy)propane | 602262-07-7 | C7H13NO |
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2-ISOCYANOBUTANE | 14069-89-7 | C5H9N |
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Butyl Isocyanide | 2769-64-4 | C5H9N |
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2-isocyanopropane | 598-45-8 | C4H7N |
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Cyclohexene, 1-(2-isocyanoethyl)- | 172223-58-4 | C9H13N |
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1,1,3,3-Tetramethylbutyl isocyanide | 14542-93-9 | C9H17N |
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Isocyanomethane | 593-75-9 | C2H3N |
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Cyclopentylisocyanide | 68498-54-4 | C6H9N |
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Tert-BUTYL ISOCYANIDE | 7188-38-7 | C5H9N |
Related Literature
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Eduardo Ruiz-Hitzky,Margarita Darder,Pilar Aranda J. Mater. Chem., 2005,15, 3650-3662
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Shaohong Wang,Jiayi Zhu,SiSi Zhang,Xiwang Zhang,Fei Ge,Yin Xu Dalton Trans., 2020,49, 3999-4011
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B. Álvarez-Sánchez,F. Priego-Capote,M. D. Luque de Castro Analyst, 2009,134, 1416-1422
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Sarah Köster,Honey Duan,Jeremy J. Agresti,Anton Wintner,Christian Schmitz,Amy C. Rowat,Christoph A. Merten,Andrew D. Griffiths,David A. Weitz Lab Chip, 2008,8, 1110-1115
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Jiaqi Zhao,Li Li,Fei Li,Huali Liu,Zhen Li,Yu Wang Nanoscale, 2020,12, 12748-12752
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Yu Chen,Bohang Song,Li Lu,Junmin Xue Nanoscale, 2013,5, 6797-6803
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Kamel Eid,Hongda Chen,Aboubakr M. Abdullah Chem. Sci., 2019,10, 7591-7599
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